Cas no 2034343-38-7 (1-({2,3'-bifuran-5-yl}methyl)-3-tert-butylurea)
1-({2,3'-bifuran-5-yl}methyl)-3-tert-butylurea Chemical and Physical Properties
Names and Identifiers
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- N-([2,3′-Bifuran]-5-ylmethyl)-N′-(1,1-dimethylethyl)urea
- 1-({2,3'-bifuran-5-yl}methyl)-3-tert-butylurea
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- Inchi: 1S/C14H18N2O3/c1-14(2,3)16-13(17)15-8-11-4-5-12(19-11)10-6-7-18-9-10/h4-7,9H,8H2,1-3H3,(H2,15,16,17)
- InChI Key: KWWNFAXIVRLCFN-UHFFFAOYSA-N
- SMILES: N(CC1OC(C2C=COC=2)=CC=1)C(NC(C)(C)C)=O
Experimental Properties
- Density: 1.121±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 266.9±19.0 °C(Predicted)
- pka: 13.53±0.46(Predicted)
1-({2,3'-bifuran-5-yl}methyl)-3-tert-butylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6516-2023-2μmol |
1-({[2,3'-bifuran]-5-yl}methyl)-3-tert-butylurea |
2034343-38-7 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6516-2023-5μmol |
1-({[2,3'-bifuran]-5-yl}methyl)-3-tert-butylurea |
2034343-38-7 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6516-2023-10μmol |
1-({[2,3'-bifuran]-5-yl}methyl)-3-tert-butylurea |
2034343-38-7 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6516-2023-20μmol |
1-({[2,3'-bifuran]-5-yl}methyl)-3-tert-butylurea |
2034343-38-7 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6516-2023-1mg |
1-({[2,3'-bifuran]-5-yl}methyl)-3-tert-butylurea |
2034343-38-7 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6516-2023-2mg |
1-({[2,3'-bifuran]-5-yl}methyl)-3-tert-butylurea |
2034343-38-7 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6516-2023-3mg |
1-({[2,3'-bifuran]-5-yl}methyl)-3-tert-butylurea |
2034343-38-7 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6516-2023-4mg |
1-({[2,3'-bifuran]-5-yl}methyl)-3-tert-butylurea |
2034343-38-7 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6516-2023-5mg |
1-({[2,3'-bifuran]-5-yl}methyl)-3-tert-butylurea |
2034343-38-7 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6516-2023-10mg |
1-({[2,3'-bifuran]-5-yl}methyl)-3-tert-butylurea |
2034343-38-7 | 10mg |
$79.0 | 2023-09-08 |
1-({2,3'-bifuran-5-yl}methyl)-3-tert-butylurea Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 1-({2,3'-bifuran-5-yl}methyl)-3-tert-butylurea
Introduction to 1-({2,3'-bifuran-5-yl}methyl)-3-tert-butylurea (CAS No. 2034343-38-7)
1-({2,3'-bifuran-5-yl}methyl)-3-tert-butylurea, identified by its CAS number 2034343-38-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a bifuran moiety and a tert-butyl group, contribute to its distinct chemical properties and make it a subject of interest for further research and development.
The bifuran scaffold, consisting of two fused furan rings, is known for its stability and ability to interact with biological targets in unique ways. This structural motif has been explored in various drug discovery efforts due to its potential to modulate enzyme activity and receptor binding. In contrast, the tert-butylurea component introduces a polar urea group that can enhance solubility and binding affinity, making the compound more suitable for pharmacological applications. The combination of these features in 1-({2,3'-bifuran-5-yl}methyl)-3-tert-butylurea suggests a multifaceted role in drug design and development.
Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse compounds in addressing complex diseases. The bifuran core has been investigated for its potential in anti-inflammatory, antiviral, and anticancer applications. For instance, studies have demonstrated that derivatives of bifuran exhibit inhibitory effects on certain kinases and transcription factors, which are critical targets in cancer therapy. The addition of the tert-butylurea group further enhances the pharmacokinetic properties of these compounds, improving their bioavailability and metabolic stability.
The 1-(2,3'-bifuran-5-ylmethyl)-3-tert-butylurea structure presents an intriguing platform for further functionalization. Researchers have explored modifications to the bifuran ring system to optimize biological activity while maintaining structural integrity. Additionally, the urea moiety offers opportunities for hydrogen bonding interactions with biological targets, which can be leveraged to improve binding affinity. These characteristics make this compound a valuable asset in the development of novel therapeutic agents.
In the context of drug discovery, the synthesis and characterization of 1-(2,3'-bifuran-5-ylmethyl)-3-tert-butylurea have been facilitated by modern synthetic methodologies. Advances in organic synthesis have enabled the efficient preparation of complex heterocyclic compounds like this one. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in constructing the desired framework. These synthetic strategies not only enhance efficiency but also allow for greater control over regioselectivity and stereochemistry.
The pharmacological potential of 1-(2,3'-bifuran-5-ylmethyl)-3-tert-butylurea has been evaluated through various in vitro assays. Initial studies have shown promising results in terms of inhibiting specific enzymes associated with inflammatory pathways. The ability to modulate these pathways could lead to the development of new treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, the compound's interaction with biological targets suggests potential applications in other therapeutic areas, including neurodegenerative disorders and metabolic diseases.
The role of computational chemistry in understanding the behavior of complex molecules like 1-(2,3'-bifuran-5-ylmethyl)-3-tert-butylurea cannot be overstated. Molecular modeling techniques provide insights into how the compound interacts with biological targets at the atomic level. These simulations help predict binding affinities, identify key interaction sites, and guide structural optimization efforts. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and increase the likelihood of success.
The future prospects for 1-(2,3'-bifuran-5-ylmethyl)-3-tert-butylurea are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to explore new derivatives that may exhibit enhanced efficacy or improved safety profiles. Additionally, clinical trials may be initiated to assess its potential as a therapeutic agent in humans. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing targeted therapies.
In conclusion,1-(2,3'-bifuran-5-yli...
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